Cas no 252964-65-1 (trans-Itraconazole)
trans-Itraconazole structure
Product Name:trans-Itraconazole
CAS No:252964-65-1
MF:C35H38Cl2N8O4
MW:705.633425235748
CID:913718
PubChem ID:14179011
Update Time:2025-04-19
trans-Itraconazole Chemical and Physical Properties
Names and Identifiers
-
- trans-Itraconazole
- TRANS ITRACONAZOLE
- 2-sec-Butyl-4-{4-[4-(4-{[(2R)-2-(2,4-dichlorophenyl)-2-(1H-1,2,4- triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)-1-piperazin yl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one
- Itraconazole, trans- (+/-)-
- Itraconazole, trans-
- 4-(4-(4-(4-(((2RS,4RS)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-sec-butyl-2H-1,2,4-triazol-3(4H)-one
- 3H-1,2,4-Triazol-3-one, 4-(4-(4-(4-(((2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)-1-piperazinyl)phenyl)-2,4-dihydro-2-(1-methylpropyl)-, rel-
- ITRACONAZOLE IMPURITY, EPIMER- [USP IMPURITY]
- 252964-65-1
- Itraconazole specified impurity E [EP]
- ITRACONAZOLE IMPURITY E [EP IMPURITY]
- Q27276530
- Itraconazole Impurity E
- DQ63FB41CJ
- Itraconazole impurity, epimer- [USP]
- DTXSID40861071
- 2-butan-2-yl-4-[4-[4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-1,2,4-triazol-3-one
- (2R,4R)-Itraconazole (Mixture of Diastereomers)
- UNII-DQ63FB41CJ
- 4-(4-(4-(4-(((2R,4R)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-1-(sec-butyl)-1H-1,2,4-triazol-5(4H)-one;
-
- Inchi: 1S/C35H38Cl2N8O4/c1-3-25(2)45-34(46)44(24-40-45)29-7-5-27(6-8-29)41-14-16-42(17-15-41)28-9-11-30(12-10-28)47-19-31-20-48-35(49-31,21-43-23-38-22-39-43)32-13-4-26(36)18-33(32)37/h4-13,18,22-25,31H,3,14-17,19-21H2,1-2H3/t25?,31-,35+/m1/s1
- InChI Key: VHVPQPYKVGDNFY-KKHGCVKGSA-N
- SMILES: ClC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)OC[C@@H](COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(C3=O)C(C)CC)CC2)O1)Cl
Computed Properties
- Exact Mass: 704.23900
- Monoisotopic Mass: 704.2393071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 49
- Rotatable Bond Count: 11
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 104.70000
- LogP: 5.70730
trans-Itraconazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
trans-Itraconazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I937505-1mg |
trans-Itraconazole |
252964-65-1 | 1mg |
$184.00 | 2023-05-18 | ||
| TRC | I937505-2mg |
trans-Itraconazole |
252964-65-1 | 2mg |
$333.00 | 2023-05-18 | ||
| TRC | I937505-5mg |
trans-Itraconazole |
252964-65-1 | 5mg |
$ 827.00 | 2023-09-07 | ||
| TRC | I937505-10mg |
trans-Itraconazole |
252964-65-1 | 10mg |
$1453.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215996-10mg |
trans Itraconazole, |
252964-65-1 | 10mg |
¥18050.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215996-10 mg |
trans Itraconazole, |
252964-65-1 | 10mg |
¥18,050.00 | 2023-07-10 | ||
| A2B Chem LLC | AF63533-1mg |
trans-Itraconazole |
252964-65-1 | 1mg |
$1058.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63533-2mg |
trans-Itraconazole |
252964-65-1 | 2mg |
$1509.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63533-5mg |
trans-Itraconazole |
252964-65-1 | 5mg |
$2890.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63533-10mg |
trans-Itraconazole |
252964-65-1 | 10mg |
$4306.00 | 2024-04-20 |
trans-Itraconazole Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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